4-Bromo-2-methylquinazoline
Overview
Description
4-Bromo-2-methylquinazoline (BMQ) is an organic compound with a molecular weight of 223.07 g/mol . It has broad applications in various fields of research and industry.
Synthesis Analysis
Quinazoline derivatives, including 4-Bromo-2-methylquinazoline, have drawn attention due to their significant biological activities . The synthesis methods are divided into five main classifications: Aza-reaction, Microwave-assisted reaction, Metal-mediated reaction, Ultrasound-promoted reaction, and Phase-transfer catalysis reaction .Molecular Structure Analysis
The molecular formula of 4-Bromo-2-methylquinazoline is C9H7BrN2 . More detailed structural analysis may require specific computational chemistry techniques which are not within my current capabilities.Physical And Chemical Properties Analysis
4-Bromo-2-methylquinazoline is a solid at room temperature . The storage temperature is -20°C .Scientific Research Applications
Synthesis of Bioactive Molecules
4-Bromo-2-methylquinazoline: is utilized in the synthesis of various bioactive molecules. It acts as a key intermediate in the construction of compounds with molecular diversity, particularly at the C4 position of quinolines . This is crucial for developing pharmaceuticals with targeted biological activities.
Pharmacological Research
In pharmacology, 4-Bromo-2-methylquinazoline derivatives exhibit a wide range of activities. They are studied for their potential as analgesic, anti-inflammatory, anti-hypertensive, and anti-cancer agents . The compound’s versatility in drug design and structure-activity relationship studies makes it a valuable asset in medicinal chemistry.
Organic Synthesis Methodologies
This compound is significant in organic synthesis, providing a pathway to construct biologically and pharmaceutically active quinoline analogues. It is a vital scaffold for leads in drug discovery and plays a major role in the field of synthetic organic chemistry .
Medicinal Chemistry
4-Bromo-2-methylquinazoline: plays a role in the development of new therapeutics. Its derivatives are used to study the interaction with biological targets, which is essential for the discovery of novel drugs with improved efficacy and reduced side effects .
Biochemistry Applications
In biochemistry, the compound is part of studies aiming to understand the interaction of small molecules with biological systems. It is used to synthesize derivatives that are then tested for various biochemical activities, including enzyme inhibition and receptor binding .
Industrial Applications
Industrially, 4-Bromo-2-methylquinazoline is available as a building block for chemical synthesis, contributing to the production of a variety of compounds used in different sectors, including pharmaceuticals and agrochemicals .
Environmental Applications
While direct applications in environmental science are not extensively documented for 4-Bromo-2-methylquinazoline , related quinazoline derivatives are explored for their potential in environmental remediation, such as in the adsorption and catalysis of pollutants .
Nanotechnology and Nanoremediation
Quinazoline derivatives, including 4-Bromo-2-methylquinazoline , may find applications in nanotechnology for environmental cleanup. Their high surface area and reactivity could be harnessed in the development of nanomaterials for water, soil, and air treatment .
properties
IUPAC Name |
4-bromo-2-methylquinazoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2/c1-6-11-8-5-3-2-4-7(8)9(10)12-6/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PLCATIPCMQVWJZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2C(=N1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-methylquinazoline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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